molecular formula C5H7ClN4O2S B8367646 (6-Chloro-4-methanesulfonylpyridazin-3-yl)hydrazine

(6-Chloro-4-methanesulfonylpyridazin-3-yl)hydrazine

Cat. No.: B8367646
M. Wt: 222.65 g/mol
InChI Key: LQYJSZHEMYBOPU-UHFFFAOYSA-N
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Description

(6-Chloro-4-methanesulfonylpyridazin-3-yl)hydrazine is a useful research compound. Its molecular formula is C5H7ClN4O2S and its molecular weight is 222.65 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C5H7ClN4O2S

Molecular Weight

222.65 g/mol

IUPAC Name

(6-chloro-4-methylsulfonylpyridazin-3-yl)hydrazine

InChI

InChI=1S/C5H7ClN4O2S/c1-13(11,12)3-2-4(6)9-10-5(3)8-7/h2H,7H2,1H3,(H,8,10)

InChI Key

LQYJSZHEMYBOPU-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)C1=CC(=NN=C1NN)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,6-Dichloro-4-methanesulfonylpyridazine(W4.126; 660 mg, 2.9 mmol) was dissolved in 1,4-dioxane (5 ml) and hydrazine hydrate (295 μl, 5.8 mmol) was added. The mixture was stirred at RT for 4 h, then concentrated, and the residue was purified by flash chromatography (dichloromethane:ethyl acetate). Yield: 200 mg
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660 mg
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5 mL
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295 μL
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